2-(m-tolyloxy)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• InChI: InChI=1S/C25H26N2O4S/c1-18-6-10-24(11-7-18)32(29,30)27-13-12-20-8-9-22(15-21(20)16-27)26-25(28)17-31-23-5-3-4-19(2)14-23/h3-11,14-15H,12-13,16-17H2,1-2H3,(H,26,28)
• InChI Key: XONDTHFPUQEDAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)COC4=CC=CC(=C4)C
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol

Description

2-(m-tolyloxy)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. The compound is also known as MTOTTA and has been synthesized using different methods.

Scientific Research Applications

Structural Aspects and Properties

The structural aspects of isoquinoline derivatives have been explored, revealing unique interactions with mineral acids, leading to different physical states such as gels and crystalline solids. These structural insights are crucial for understanding the chemical behavior and potential applications of similar compounds in materials science and nanotechnology (Karmakar, Sarma, & Baruah, 2007).

Fluorescence Applications

Compounds related to 2-(m-tolyloxy)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide have been studied for their fluorescence properties, particularly in the context of host-guest complexes. These studies provide a foundation for using such compounds in fluorescence-based sensors and imaging applications, enhancing our ability to visualize biological processes and materials (Karmakar, Sarma, & Baruah, 2007).